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Compound of Interest

Compound Name: Methyl 4-methyl-2-pentenoate
CAS No.: 50652-78-3
Cat. No.: B3415967
Get Quote
. J

Executive Summary & Chemical Identity

Methyl 4-methyl-2-pentenoate (CAS: 50652-78-3) is an

-unsaturated ester primarily utilized as a high-impact flavor ingredient (characteristic of Salacca
zalacca or snake fruit) and a chemical intermediate in organic synthesis.[1]

From a safety perspective, its core hazards are driven by two structural features:

o Conjugated Unsaturation: The alkene double bond conjugated with the ester carbonyl
creates an electrophilic site (Michael acceptor), contributing to its potential for skin and
respiratory irritation.

« Volatility: With a flash point of approximately 47°C, it falls squarely within the Flammable
Liquid Category 3 designation, requiring strict static control and temperature management.

Chemical Identifiers
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Identifier Value

IUPAC Name Methyl 4-methylpent-2-enoate

CAS Number 50652-78-3

Molecular Formula

Molecular Weight 128.17 g/mol

SMILES CC(C)/c=CIC(=0)0C

Synonyms Methyl 4-methyl-2-pentenoate; 2-Pentenoic

acid, 4-methyl-, methyl ester

GHS Hazard Classification

The following classification aligns with the Globally Harmonized System (GHS) and is

supported by data from the European Chemicals Agency (ECHA) and major safety data

registries.

Core Hazard Assignments

Hazard .
Hazard Class Category H-Code Signal Word
Statement
Flammable Flammable liquid )
- 3 H226 Warning
Liquids and vapor
Skin
Causes skin
Corrosion/Irritatio 2 H315 o Warning
irritation
n
Serious Eye Causes serious )
o 2A H319 o Warning
Damage/Irritation eye irritation
' May cause
STOT - Single . .
H335 respiratory Warning
Exposure S
irritation
Mechanistic Basis for Classification
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o Flammability (H226): The flash point of 47°C (116.6°F) places it in Category 3 (

). This indicates that at standard laboratory temperatures (

), the liquid does not evolve sufficient vapors to ignite, but slight heating or high ambient
temperatures will create a flammable atmosphere.

e [Irritation (H315, H319, H335): As an

-unsaturated carbonyl compound, the molecule possesses an electrophilic

-carbon. This site is susceptible to nucleophilic attack by biological macromolecules (e.g.,
thiol groups in proteins) via Michael addition. This reactivity underpins its potential to irritate
mucous membranes and skin tissues upon contact.

Physicochemical Profile

Accurate physical data is critical for designing engineering controls. Note the distinction
between atmospheric and reduced-pressure boiling points, which often leads to confusion in
safety literature.
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Property Value Technical Note

Physical State Liquid Colorless to pale yellow.[2]

_ Closed Cup. Critical Safety
Flash Point 47°C (117°F)
Parameter.

Caution: Often cited as 74°C in
SDS without pressure context.
Based on molecular weight
(128.[1][3]17) and homologs

N ) ~74-75°C @ Reduced )

Boiling Point (e.g., Methyl tiglate BP
Pressure* ]

~139°C), the atmospheric BP
is estimated >150°C. The 74°C
value likely corresponds to
~10-20 mmHg.

Density ~0.92 - 0.95 g/cm3 Floats on water.

. o Soluble in alcohols and
Solubility Immiscible in water )
common organic solvents.

Operational Safety & Handling Protocols
Engineering Controls Logic

Because the flash point (47°C) is relatively close to ambient temperature, the primary goal is to
prevent vapor accumulation and static discharge.
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PPE Protocol

Nitrile Gloves (0.11mm min)

Always Fume Hood Required //V
/ \

Handling Methyl 4-methyl-2-pentenoate ——® Check Ambient Temp If Transferring > 1L PPE Selection —:—» Chemical Goggles

Grounding & Bonding

|
| Respirator (Type A) if misting
1
]

Click to download full resolution via product page

Figure 1: Operational safety logic flow.[4] Note that static control becomes critical during bulk
transfer due to the non-conductive nature of organic esters.

Specific Handling Procedures

e Vapor Management:

o Mandatory: Handle within a certified chemical fume hood. The STOT-SE 3 classification
implies that inhalation of vapors can trigger respiratory tract irritation.[4]

o Monitoring: If heating the substance above 40°C, continuous airflow monitoring is required
to ensure vapor concentration remains below calculated exposure limits (OELs are rarely
established for specific isomers, so treat as a generic organic vapor).

o Fire Prevention (H226):

o Grounding: When transferring volumes >1 liter, ensure both the source and receiving
containers are grounded and bonded to prevent static discharge ignition.

o Storage: Store in a dedicated flammables cabinet. Keep away from oxidizers (e.g., nitric
acid, perchlorates) as the unsaturated bond is prone to vigorous oxidation.

» Personal Protective Equipment (PPE):
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o Eyes: Chemical splash goggles are non-negotiable (H319). Safety glasses are insufficient
for liquid handling where splashing is possible.

o Skin: Nitrile rubber gloves provide adequate splash protection. For prolonged immersion,
use laminate film (Silver Shield/4H) gloves.

o Body: Flame-retardant lab coat.

Emergency Response (Self-Validating Protocols)

This section outlines the "If/Then" logic for emergency scenarios. These protocols are self-
validating because they rely on the chemical's known physical properties (immiscibility,
flammability).

Fire Fighting Strategy

o The Hazard: Water may be ineffective because the ester is less dense than water and
immiscible. Using a direct water stream can spread the fire by floating the burning liquid.

e The Solution:
o Small Fires: Dry chemical (

) or ABC powder.

o Large Fires: Alcohol-resistant foam (AFFF).

o Cooling: Use water spray only to cool adjacent containers, not to extinguish the pool fire
directly.

Spill Management

o Immediate Action: Eliminate all ignition sources (Bunsen burners, hot plates).

o Containment: Do not use combustible materials (sawdust) to absorb. Use vermiculite, sand,
or dedicated clay-based absorbents.

» Decontamination: Wash the area with a detergent solution. The ester is lipophilic; water
alone will not remove residues.
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Toxicology & Regulatory Context
Toxicological Mechanism

The toxicity profile is dominated by local irritation rather than systemic toxicity.

o Acute Toxicity: Data suggests low acute oral toxicity (LD50 > 2000 mg/kg in rats for related
esters), but aspiration hazard is a concern if swallowed due to low viscosity.

» Sensitization: While not formally classified as a sensitizer in all jurisdictions, the Michael
acceptor structure suggests a theoretical potential for skin sensitization upon repeated high-
level exposure.

Regulatory Status[5]

e TSCA (USA): Listed (Active).
 REACH (EU): Registered (often under the general EC 20515-15-5 or specific CAS).

« FEMA/GRAS: Approved as a flavor ingredient (FEMA 3715), indicating safety at low
concentrations in food, but this does not negate H-codes for the pure chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3415967?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

